Cas no 2228145-45-5 (methyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228145-45-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6043973
• PubChem ID: 165971982
• Update Time: 2025-06-11

methyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate
• 2228145-45-5
• EN300-1736975
• methyl 4-[1-(aminomethyl)cyclopropyl]-1-methyl-1H-pyrrole-2-carboxylate

• Inchi： 1S/C11H16N2O2/c1-13-6-8(11(7-12)3-4-11)5-9(13)10(14)15-2/h5-6H,3-4,7,12H2,1-2H3
• InChI Key： NWBQWVKNDOOXNQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1C)C1(CN)CC1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 4-1-(Aminomethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228145-45-5)

Methyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228145-45-5) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile applications. This compound features a cyclopropyl ring fused with a pyrrole core, further functionalized with an aminomethyl group and a methyl ester. Its molecular architecture makes it a promising candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for heterocyclic compounds like methyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate has surged, driven by their role in addressing global health challenges such as antimicrobial resistance and chronic diseases. Researchers are actively exploring its potential in bioactive molecule synthesis, leveraging its rigid cyclopropyl scaffold to enhance binding affinity and metabolic stability. The compound’s CAS No. 2228145-45-5 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of methyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate typically involves multi-step organic reactions, including cyclopropanation and esterification. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. Its aminomethyl moiety offers opportunities for further derivatization, making it a valuable intermediate in combinatorial chemistry libraries.

From an industrial perspective, this compound aligns with the rising trend of green chemistry and sustainable manufacturing. Companies are optimizing synthetic routes to minimize waste and energy consumption, addressing environmental concerns while maintaining cost-efficiency. Searches for CAS 2228145-45-5 suppliers and custom synthesis services have increased, highlighting its commercial viability.

In the context of AI-driven drug discovery, methyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate has been featured in computational studies predicting its pharmacokinetic properties. Machine learning models suggest favorable oral bioavailability and blood-brain barrier permeability, sparking interest in neurological applications. These insights are often linked to searches for structure-activity relationship (SAR) analysis and in silico screening.

Regulatory compliance is another critical aspect. While the compound is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP) and REACH guidelines. Analytical methods such as HPLC and LC-MS are routinely used for quality control, ensuring consistency in research and production batches.

Looking ahead, the versatility of methyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate positions it as a key player in interdisciplinary research. Whether in peptide mimetics, small-molecule therapeutics, or material science, its potential continues to expand. For researchers and suppliers, staying updated on its patent landscape and market trends is essential to capitalize on emerging opportunities.